4-Bromo-2-ethyl-5-(hydroxymethyl)imidazole

• CAS No.: 279252-83-4
• Molecular Formula: C6H9BrN2O
• Molecular Weight: 205.05 g/mol
• IUPAC Name: (4-bromo-2-ethyl-1H-imidazol-5-yl)methanol
• InChI: InChI=1S/C6H9BrN2O/c1-2-5-8-4(3-10)6(7)9-5/h10H,2-3H2,1H3,(H,8,9)
• InChI Key: FFUUYBMKWBNWJA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(N1)CO)Br

Description

4-Bromo-2-ethyl-5-(hydroxymethyl)imidazole is a useful research compound. Its molecular formula is C6H9BrN2O and its molecular weight is 205.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-2-ethylimidazole (24.4 g) was dissolved in ethanol (244 ml), and 1N aqueous sodium hydroxide solution (105 ml) and 37% formalin (15.6 ml) were added. The mixture was stirred at room temperature for 15 hr. The reaction mixture was neutralized under ice-cooling and concentrated to dryness under reduced pressure. The residue was extracted with chloroform-methanol (4/1) and insoluble matter was filtered off. The residue was concentrated to dryness under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol=49:1–19:1) to give 4-bromo-2-ethyl-5-(hydroxymethyl)imidazole (18.9 g) as a yellow powder.